3-Cyclohexyl-5-chloro-salicylaldehyde

• IUPAC Name: 5-chloro-3-cyclohexyl-2-hydroxybenzaldehyde
• InChI: InChI=1S/C13H15ClO2/c14-11-6-10(8-15)13(16)12(7-11)9-4-2-1-3-5-9/h6-9,16H,1-5H2
• InChI Key: JLPVKQKXVWYEFS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC(=CC(=C2O)C=O)Cl
• Molecular Formula: C13H15ClO2
• Molecular Weight: 238.71 g/mol
• CAS No.: 847749-28-4

Description

3-Cyclohexyl-5-chloro-salicylaldehyde is a useful research compound. Its molecular formula is C13H15ClO2 and its molecular weight is 238.71 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 238.0760574 g/mol and the complexity rating of the compound is 238. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

To 100.4 mmol of 4-chloro-2-cyclohexyl phenol in 40 ml of tetrahydrofuran was added dropwise a 3-molar methylmagnesium bromide solution (36.8 ml; 110.4 mmol) in diethyl ether. After two hours of stirring at room temperature, gas evolution ceased. About 90% of the solvent were removed in vacuo and toluene (250 ml), triethylamine (20 ml), and paraformaldehyde (7.53 g; 251 mmol) were added. The mixture was heated to 88° C. and held at this temperature for two hours. After cooling down to room temperature, the yellow solution was introduced into cold hydrochloric acid (1M, 250 ml). The organic phase was separated and dried over sodium sulphate. After removal of the solvent in vacuo, 5-chloro-3-cyclohexyl salicylaldehyde was recrystallized from ethanol at −20° C. Yield: 59%.